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Introduction

4,4'-Dianilino-1,1'-binaphthyl-5,5'-disulfonic acid (Bis-ANS) is a fluorescent probe widely utilized

in biochemical and pharmaceutical research. Its utility stems from its ability to exhibit enhanced

fluorescence upon binding to hydrophobic regions of macromolecules, particularly proteins.

This property makes it an invaluable tool for studying protein folding, conformational changes,

and the formation of protein aggregates. Accurate and consistent preparation of Bis-ANS

solutions is critical for obtaining reliable and reproducible experimental results. This document

provides a detailed protocol for the preparation of Bis-ANS stock and working solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for Bis-ANS and its solutions are summarized

in the table below.
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Parameter Value Source(s)

Chemical Properties

Molecular Weight 672.85 g/mol [1][2][3]

Solubility

Dimethyl Sulfoxide (DMSO)
Up to 100 mM (approx. 67.3

mg/mL)
[1]

Water
Up to 20 mM (approx. 13.5

mg/mL)
[1]

Phosphate-Buffered Saline

(PBS)
Approx. 5 mg/mL [4]

Stock Solution

Recommended Solvent Dimethyl Sulfoxide (DMSO) [4][5]

Recommended Concentration 1 mM - 50 mM [5]

Storage Temperature -20°C, protected from light [4][5]

Working Solution

Recommended Diluent
Appropriate aqueous buffer

(e.g., PBS, Tris)

Typical Concentration Range 5 µM - 50 µM [5]

Preparation
Dilute from stock solution

immediately before use
[5]

Experimental Protocols
Materials and Equipment

Bis-ANS (4,4'-Dianilino-1,1'-binaphthyl-5,5'-disulfonic acid, dipotassium salt) powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Appropriate aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), Tris buffer)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Fume hood

Protocol for Preparing Bis-ANS Stock Solution (10 mM in DMSO)

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses. Handle Bis-ANS powder and DMSO in a fume hood.

Weighing Bis-ANS: Accurately weigh out 6.73 mg of Bis-ANS powder using an analytical

balance.

Dissolving in DMSO: Transfer the weighed Bis-ANS powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Mixing: Vortex the solution thoroughly until the Bis-ANS is completely dissolved. The solution

should be clear.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20 µL) in microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the

aliquots at -20°C, protected from light.

Protocol for Preparing Bis-ANS Working Solution (10 µM in Aqueous Buffer)

Thaw Stock Solution: Remove one aliquot of the 10 mM Bis-ANS stock solution from the

-20°C freezer and allow it to thaw completely at room temperature, protected from light.

Dilution: In a new microcentrifuge tube, pipette 999 µL of the desired aqueous buffer (e.g.,

PBS). Add 1 µL of the 10 mM Bis-ANS stock solution to the buffer. This will result in a 1:1000

dilution and a final working concentration of 10 µM.
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Mixing: Gently vortex the working solution to ensure it is homogenous.

Immediate Use: It is recommended to prepare the Bis-ANS working solution immediately

before use for optimal performance. Do not store aqueous solutions of Bis-ANS for more

than one day.[4]

Experimental Workflow
The following diagram illustrates the logical flow of preparing Bis-ANS stock and working

solutions.
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Caption: Workflow for Bis-ANS solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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